Cas no 850932-27-3 (N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide
• CAS No: 850932-27-3
• MF: C₁₇H₁₂ClF₃N₂O₃S
• MW: 416.801992416382
• CID: 6195086
• PubChem ID: 2053099
• Update Time: 2025-07-01

N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide
• SR-01000104674-1
• 2-((1H-indol-3-yl)sulfonyl)-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide
• SR-01000104674
• F0590-0013
• 850932-27-3
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-indol-3-ylsulfonyl)acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-indole-3-sulfonyl)acetamide
• AKOS001753643

• Inchi： 1S/C17H12ClF3N2O3S/c18-12-6-5-10(17(19,20)21)7-14(12)23-16(24)9-27(25,26)15-8-22-13-4-2-1-3-11(13)15/h1-8,22H,9H2,(H,23,24)
• InChI Key： JNGSHYBFCJDOAH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1NC(CS(C1=CNC2C=CC=CC1=2)(=O)=O)=O

Computed Properties

• Exact Mass: 416.0209256g/mol
• Monoisotopic Mass: 416.0209256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.4Ų

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide

Professional Introduction to N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide (CAS No. 850932-27-3)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 850932-27-3, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an indole-3-sulfonyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its electron-withdrawing nature influences the electronic distribution of the molecule, thereby modulating its interactions with biological targets. In contrast, the indole-3-sulfonyl moiety is known for its role in enhancing solubility and improving pharmacokinetic profiles. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide has emerged as a compound of interest due to its ability to interact with various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors implicated in disease progression.

The synthesis of N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the trifluoromethyl group typically requires specialized fluorination techniques, while the incorporation of the indole-3-sulfonyl moiety necessitates careful control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the complexity of developing novel pharmaceuticals and the importance of advanced synthetic methodologies.

Evaluation of the pharmacological properties of N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide has revealed intriguing insights into its mechanism of action. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in disease processes. For instance, it has shown potential in inhibiting kinases that are overexpressed in cancer cells, thereby disrupting tumor growth and proliferation. Additionally, its interaction with other therapeutic targets suggests broad applicability across multiple therapeutic areas.

The development of this compound aligns with current trends in drug discovery, which emphasize the use of structure-based design and computational modeling to optimize lead compounds. Advanced computational techniques have been employed to predict the binding affinity and selectivity of N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide towards biological targets. These studies have provided valuable insights into how structural modifications can enhance its therapeutic potential.

The safety profile of N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have assessed its acute and chronic toxicity, as well as its potential for inducing adverse effects. These evaluations have been instrumental in determining appropriate dosing regimens and identifying any necessary safety precautions for clinical trials.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-2-(1H-indole-3-sulfonyl)acetamide (CAS No. 850932-27-3) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preclinical evidence suggesting potent biological activity, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of today's most challenging medical conditions.